(S,S,R,R)-Orlistat (S,S,R,R)-Orlistat
Brand Name: Vulcanchem
CAS No.: 1620409-08-6
VCID: VC0129228
InChI: InChI=1S/C29H53NO5/c1-5-7-9-11-12-13-14-15-16-18-24(34-29(33)26(30-22-31)20-23(3)4)21-27-25(28(32)35-27)19-17-10-8-6-2/h22-27H,5-21H2,1-4H3,(H,30,31)/t24-,25+,26+,27+/m0/s1
SMILES: CCCCCCCCCCCC(CC1C(C(=O)O1)CCCCCC)OC(=O)C(CC(C)C)NC=O
Molecular Formula: C29H53NO5
Molecular Weight: 495.745

(S,S,R,R)-Orlistat

CAS No.: 1620409-08-6

Cat. No.: VC0129228

Molecular Formula: C29H53NO5

Molecular Weight: 495.745

* For research use only. Not for human or veterinary use.

(S,S,R,R)-Orlistat - 1620409-08-6

Specification

CAS No. 1620409-08-6
Molecular Formula C29H53NO5
Molecular Weight 495.745
IUPAC Name [(2S)-1-[(2R,3R)-3-hexyl-4-oxooxetan-2-yl]tridecan-2-yl] (2R)-2-formamido-4-methylpentanoate
Standard InChI InChI=1S/C29H53NO5/c1-5-7-9-11-12-13-14-15-16-18-24(34-29(33)26(30-22-31)20-23(3)4)21-27-25(28(32)35-27)19-17-10-8-6-2/h22-27H,5-21H2,1-4H3,(H,30,31)/t24-,25+,26+,27+/m0/s1
Standard InChI Key AHLBNYSZXLDEJQ-FICKONGGSA-N
SMILES CCCCCCCCCCCC(CC1C(C(=O)O1)CCCCCC)OC(=O)C(CC(C)C)NC=O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator